Cas no 851945-63-6 (N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851945-63-6
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 6432621
• PubChem ID: 3675047
• Update Time: 2025-10-29

N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-01000907448
• F0636-0325
• AB00670102-01
• N-(2,3-dimethylphenyl)-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851945-63-6
• N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-01000907448-1
• AKOS024589935

• Inchi： 1S/C16H15N3O2S/c1-9-5-4-6-13(11(9)3)18-14(20)12-7-17-16-19(15(12)21)10(2)8-22-16/h4-8H,1-3H3,(H,18,20)
• InChI Key： MCLLFZLJVNDSRT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC=C(C(NC1C=CC=C(C)C=1C)=O)C2=O

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Professional Introduction to N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 851945-63-6)

N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, identified by its CAS number 851945-63-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic molecule combines a pyrimidine core with a thiazole ring, making it a versatile scaffold for drug discovery and development. The structural features of this compound, particularly its aromatic and heterocyclic moieties, contribute to its potential biological activity and make it a subject of extensive research in medicinal chemistry.

The 2,3-dimethylphenyl substituent in the molecule imparts unique electronic and steric properties that can influence its interactions with biological targets. This aromatic group is known for its stability and ability to engage in π-stacking interactions, which are crucial for the binding affinity of many pharmacological agents. The presence of multiple aromatic rings in this compound enhances its potential to interact with proteins and enzymes, making it a promising candidate for further exploration in drug design.

The 3-methyl group is another key feature that contributes to the compound's overall pharmacophore. This methyl substituent can affect the conformational flexibility of the molecule and influence its solubility and metabolic stability. In drug development, such structural modifications are often critical for optimizing bioavailability and minimizing off-target effects. The combination of these functional groups within the 5H-1,3thiazolo[3,2-b]pyrimidine core creates a complex system that warrants detailed investigation.

The 5-oxo moiety in the molecule is particularly noteworthy as it introduces a polar functional group that can enhance interactions with biological targets through hydrogen bonding. This oxo group is often found in bioactive molecules and can play a significant role in determining the compound's pharmacological properties. The oxo group's ability to form hydrogen bonds with amine or carbonyl groups in proteins can lead to strong binding affinities, which are essential for effective drug action.

The overall structure of N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide suggests potential applications in various therapeutic areas. For instance, thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The pyrimidine core is also a common motif in nucleoside analogs used in antiviral therapies. Therefore, this compound may exhibit multiple biological activities that could be explored further.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The unique structural features of N-(2,3-dimethylphenyl)-3-methyl-5-oxo-5H-1,3thiazolo[3,2-b]pyrimidine-6-carboxamide, including its aromatic and heterocyclic components, make it an attractive candidate for further investigation. Researchers have been leveraging computational methods and high-throughput screening techniques to identify promising scaffolds like this one for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the desired carbon-carbon bonds within the molecule. These synthetic strategies are critical for producing sufficient quantities of the compound for biological testing.

Biological evaluation of N-(2,3-dimethylphenyl)-3-methyl-5-oxo-H- 1, 3 thiazolo[ 3, 2 -b ]pyrimidine- 6- carboxamide has revealed intriguing preliminary results. In vitro assays have shown potential activity against certain enzymes and cell lines relevant to various diseases. These findings underscore the importance of exploring this compound further through more comprehensive pharmacological studies. The observed activity profiles may guide future modifications aimed at enhancing potency and selectivity.

The development of new drugs is a complex process that requires meticulous evaluation of both efficacy and safety profiles. N-(2, 3- dimethylphenyl )-( Strong >3- methyl )-( Strong >5- oxo )-( Strong >5H- )-( Strong >1, 3thiazolo[ 3, 2- b ] pyrimidine- 6- carboxamide) holds promise as a lead compound due to its unique structural features and preliminary biological activity. Continued research into its mechanism of action and optimization through structure-based drug design will be essential steps toward realizing its therapeutic potential.